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Copper Recovery Models & Experimental Data

The table below compares two prominent methods for copper recovery, detailing their core principles,

validation outcomes, and key experimental parameters.

Method Core Reported Copper Key Model/Parameters Experimental
Principle Recovery Studied Basis

| Sulfidization Flotation [1] [2] | Renders oxidized copper minerals hydrophobic using sulfidizing agents
(e.g., NaHS) and collectors for froth flotation. | 71.49% (optimized via RSM model) [1]; 85.46% (with pre-
desliming) [2] | RSM Model: Collector (PAX) & NaHS dosage, feed grade of Cu/Fe, particle size (D80) [1].
Industrial Practice: Pre-desliming with hydrocyclone to remove interfering slimes [2]. | Laboratory &
industrial scale batch flotation tests; ICP-OES chemical analysis; Automated Quantitative Mineralogy
(AQM) [1]. | | High-Pressure Leaching [3] | Dissolves copper from ore using sulfuric acid under elevated
temperature and pressure. | ~90% (for copper), ~75% (for iron) [3] | Acid concentration, temperature, solid-
to-liquid ratio (S:L) [3]. | Laboratory-scale leaching experiments under controlled pressure and temperature

conditions [3]. |
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Detailed Experimental Protocols

For researchers looking to replicate or build upon these studies, here are the detailed methodologies.

Flotation Optimization with RSM [1]

e Sample Preparation: Ore samples are collected from the supergene zone of a deposit. They are
crushed and ground to a target particle size (e.g., P80 of 120 um).

¢ Experimental Design: A Box-Behnken Design (BBD) under the Response Surface Methodology
(RSM) is used to design the experiments. This efficiently tests the impact of multiple variables, such
as collector dosage, sulfidizing agent (NaHS) dosage, and feed grades of copper and iron.

¢ Flotation Test: Experiments are conducted in a flotation cell (e.g., a 2.4 L Metso cell) at natural pH
(~8.0). The process typically involves conditioning with reagents, followed by rougher and scavenger
flotation stages to produce concentrates and tailings.

¢ Analysis: The resulting concentrates and tailings are dried, weighed, and analyzed for copper
content using techniques like ICP-OES to calculate recovery.

e Mineralogical Analysis: Automated scanning electron microscopy (e.g., Carl Zeiss Sigma VP) is
used on feed and tailings samples to determine mineral associations and liberation.

High-Pressure Leaching [3]

e Setup: The leaching process is carried out in a reactor capable of withstanding high pressure and
temperature.
e Parameter Variation: The key parameters investigated are:
o Sulfuric Acid Concentration: Varied, for example, between 2M and 6M.
o Temperature: Studied across a range, such as from 25°C to 60°C.
o Solid-to-Liquid Ratio: Tested at different ratios, with an optimal ratio often found at 1:5.
¢ Leaching & Analysis: The ore is leached under the set conditions for a specified duration. The
resulting solution is then analyzed to determine the concentration of dissolved copper and iron, from
which recovery rates are calculated.

Pre-Desliming Flotation Process [2]

For ores with high clay content, this additional step is crucial before the flotation stage described above:

¢ Desliming: The ground ore slurry is fed into a hydrocyclone (e.g., FX150).
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e Separation: The hydrocyclone uses centrifugal force to separate and remove the fine, slime-forming
particles (which interfere with flotation) from the coarser, valuable mineral particles.

e Optimization: The desliming efficiency is controlled by adjusting the hydrocyclone's discharge ratio.
A study found a 9.42% desliming rate to be optimal for subsequent flotation performance [2].

Process Visualization

To better understand the logical workflow of the flotation process and the role of iron oxide, I have created

the following diagrams based on the research data.

Flotation Optimization & Validation Workflow
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This flowchart summarizes the integrated experimental and modeling approach used to optimize flotation,

highlighting the critical parameters and the role of mineralogical analysis in validation [1].
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This diagram illustrates the geological origin and processing challenges posed by iron oxide-copper

associations in supergene zones, which is a pivotal factor affecting recovery model validation [1].

Research Implications and Future Directions

The validation of these models underscores several key points for research and development [1] [2] [3]:

¢ Holistic Approach is Key: The most successful models integrate chemical, physical, and
mineralogical parameters. Ignoring mineral associations (especially with iron oxides) or particle size
can lead to inaccurate predictions.

e Addressing Ore Complexity: For refractory ores, a single-process method like direct flotation may
be insufficient. Hybrid or pre-treatment processes (like desliming) are often necessary to achieve high
recovery rates.

o Pathway for Optimization: The demonstrated success of RSM provides a powerful statistical
framework for optimizing other complex hydrometallurgical processes, potentially including leaching.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 717

Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1508393?utm_src=pdf-bulk
https://www.smolecule.com/products/s1508393?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

